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Compound of Interest

Compound Name: Trimethylammonium chloride-d10

Cat. No.: B3319169

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the endogenous metabolite
trimethylammonium chloride, the hydrochloride salt of trimethylamine (TMA). TMA is a gut
microbiota-derived product with significant implications for human health and disease. This
document details its biochemical origins, metabolic fate, and association with various
pathological conditions, alongside practical experimental protocols and pathway visualizations
to support further research and drug development efforts.

Core Concepts

Trimethylammonium chloride (TMA-HCI) is a small quaternary ammonium salt. In biological
systems, it is the protonated form of trimethylamine (TMA), a volatile tertiary amine with a
characteristic fishy odor. The gut microbiome metabolizes dietary precursors, primarily choline,
L-carnitine, and betaine found in foods like red meat and eggs, to produce TMA.[1][2] This TMA
is then absorbed into the bloodstream and transported to the liver, where it is primarily
converted into trimethylamine N-oxide (TMAO) by the enzyme flavin-containing
monooxygenase 3 (FMO3).[2][3]

While TMA itself has biological activities, including being a non-competitive
acetylcholinesterase inhibitor, much of the recent scientific focus has been on its metabolite,
TMAO, which has been linked to a range of metabolic disorders.[2][4] Elevated levels of TMAO
are associated with an increased risk of cardiovascular diseases, diabetes, renal disorders,
and certain cancers.[1][2]
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Physicochemical Properties of Trimethylammonium Chloride

Property Value Reference(s)

Trimethylamine hydrochloride,

Synonyms TMA-HCI [4105106117](8]

Molecular Formula CsH10CIN [5][6]

Molecular Weight 95.57 g/mol

Appearance White crystalline powder [519]

Solubility Soluble in water, ethanol, and 8]
chloroform.

Melting Point 2775 °C [8]

Odor Fishy [8]

Metabolic Pathway and Biological Significance

The production of TMA and its conversion to TMAO is a key metabolic pathway at the interface
of diet, the gut microbiome, and host metabolism.

Gut Microbiota-Mediated TMA Production

Certain gut bacteria possess enzymes, such as TMA lyase, that cleave carbon-nitrogen bonds
in dietary trimethylammonium compounds. The primary dietary sources that lead to TMA
production include:

e Choline and Lecithin: Found in eggs, liver, and soybeans.
e L-Carnitine: Abundant in red meat.
o Betaine: Present in beets, spinach, and whole grains.

The composition of the gut microbiota significantly influences the rate of TMA production from
these dietary precursors.
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1. Biological Sample Collection
(e.g., Plasma, Urine)

2. Sample Preparation
(Protein Precipitation, Derivatization if needed)

(3. LC-MS/MS Analysis)

4. Data Processing
(Peak Integration, Quantification)

(‘5. Statistical Analysis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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